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Compound of Interest

Compound Name: Rubidium permanganate

Cat. No.: B078802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the chemical and physical properties of rubidium
permanganate, with a focus on its molar mass and chemical formula. The information is

presented to support advanced research and development applications.

Chemical Identity and Formula
Rubidium permanganate is an inorganic compound composed of the rubidium cation (Rb⁺)

and the permanganate anion (MnO₄⁻). The electrostatic attraction between these two ions

forms the basis of its chemical structure.

The chemical formula for rubidium permanganate is RbMnO₄.[1][2] This formula indicates

that for every one ion of rubidium, there is one ion of manganese and four ions of oxygen.

Molar Mass
The molar mass of a compound is a fundamental physical property, representing the mass of

one mole of that substance. It is calculated by summing the atomic masses of all constituent

atoms in its chemical formula.

The molar mass of rubidium permanganate is approximately 204.404 g/mol .[1][3]
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The molar mass of rubidium permanganate can be precisely calculated using the atomic

masses of its constituent elements: Rubidium (Rb), Manganese (Mn), and Oxygen (O).

Element Symbol
Atomic Mass (
g/mol )

Quantity
Total Mass (
g/mol )

Rubidium Rb 85.4678[4][5] 1 85.4678

Manganese Mn 54.9380[6][7] 1 54.9380

Oxygen O 15.9994[8] 4 63.9976

Total RbMnO₄ 204.4034

The calculated molar mass of 204.4034 g/mol is consistent with the experimentally determined

and reported values.[1][3]

Logical Relationship of Components
The following diagram illustrates the relationship between the constituent elements and the

final compound, rubidium permanganate.
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Constituent elements of Rubidium Permanganate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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